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Abstract

(4-(Aminomethyl)phenyl)methanol is a bifunctional organic compound of significant interest
in medicinal chemistry and materials science. Its structure, featuring both a primary amine and
a primary alcohol on a benzene ring, makes it a versatile building block for the synthesis of
more complex molecules, including pharmaceutical intermediates and ligands for coordination
chemistry. This technical guide provides a comprehensive overview of the synthesis,
purification, and physicochemical properties of (4-(Aminomethyl)phenyl)methanol and its
hydrochloride salt. While a definitive single-crystal X-ray structure is not publicly available, this
guide discusses the expected molecular geometry and intermolecular interactions that govern
its solid-state properties. Detailed experimental protocols for its preparation are also presented
to aid researchers in their laboratory work.

Introduction

(4-(Aminomethyl)phenyl)methanol, also known as 4-(hydroxymethyl)benzylamine, is a
valuable intermediate in organic synthesis. The presence of both a nucleophilic aminomethyl
group and a hydroxymethyl group allows for a variety of chemical transformations, making it a
key component in the construction of diverse molecular architectures. Its derivatives have been
explored for their potential applications in drug discovery and as ligands in catalysis. This guide
aims to consolidate the available technical information on this compound, with a focus on its
synthesis and handling.
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Physicochemical Properties

A summary of the key physicochemical properties of (4-(Aminomethyl)phenyl)methanol and
its hydrochloride salt is presented in Table 1. This data is essential for its proper handling,
storage, and characterization.

Table 1: Physicochemical Properties of (4-(Aminomethyl)phenyl)methanol and its
Hydrochloride Salt

(a- (a-

Property (Aminomethyl)phenyl)met (Aminomethyl)phenyl)met
hanol hanol Hydrochloride

Molecular Formula CsH11NO CsH12CINO

Molecular Weight 137.18 g/mol [1][2] 173.64 g/mol [3]

Appearance Off-white solid White solid[4]

Melting Point 80-82 °C Not reported

Boiling Point (Predicted) 280.0 £ 20.0 °C Not reported

Density (Predicted) 1.113 + 0.06 g/cm3 Not reported

CAS Number 39895-56-2[4] 34403-46-8[3]

Molecular Structure and Expected Crystal Packing

While a published single-crystal X-ray diffraction study for (4-(Aminomethyl)phenyl)methanol
is not available in the Cambridge Structural Database, its molecular structure is unambiguous.
The molecule consists of a para-substituted benzene ring with an aminomethyl (-CH2NH2)
group and a hydroxymethyl (-CH20H) group.

Expected Intermolecular Interactions:

In the solid state, the crystal packing is expected to be dominated by a network of
intermolecular hydrogen bonds. The primary amine and hydroxyl groups are excellent
hydrogen bond donors, while the nitrogen and oxygen atoms are also hydrogen bond
acceptors. It is anticipated that strong N-H---O and O-H---N hydrogen bonds would be the
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primary interactions, leading to the formation of chains or sheets of molecules. Additionally,
weaker C-H---1t interactions involving the aromatic ring may also contribute to the overall
stability of the crystal lattice.

For the hydrochloride salt, the ammonium group (-CHz2NHs*) would be a stronger hydrogen
bond donor, forming robust hydrogen bonds with the chloride ion (Cl~) and the hydroxyl group
of neighboring molecules.

Experimental Protocols

Detailed and reliable protocols for the synthesis and purification of (4-
(Aminomethyl)phenyl)methanol are crucial for its application in research and development.
Below are established methods for its preparation.

Synthesis of (4-(Aminomethyl)phenyl)methanol
Hydrochloride

A common and efficient method for the synthesis of (4-(Aminomethyl)phenyl)methanol is
through the reduction of 4-(hydroxymethyl)benzonitrile. The resulting amine is often isolated as
its hydrochloride salt, which tends to be more stable and easier to handle.[4]

Table 2: Experimental Protocol for the Synthesis of (4-(Aminomethyl)phenyl)methanol
Hydrochloride

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b020502?utm_src=pdf-body
https://www.benchchem.com/product/b020502?utm_src=pdf-body
https://www.benchchem.com/product/b020502?utm_src=pdf-body
https://www.benchchem.com/product/b020502?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7237696.htm
https://www.benchchem.com/product/b020502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Step Procedure

In a suitable pressure vessel, dissolve 4-
1. Reaction Setu hydroxymethyl)benzonitrile (2.0 g, 15 mmol) in
p y y y g
a solution of methanol and ammonia (100 mL).

N Add Raney Nickel (0.5 g) as the catalyst to the
2. Catalyst Addition )
solution.

Pressurize the vessel with hydrogen gas to 50
3. Hydrogenation psi and stir the reaction mixture for 20 hours at

room temperature.

Upon completion of the reaction, carefully vent

the hydrogen and filter the reaction mixture

4. Work-up
through a pad of diatomaceous earth to remove
the catalyst.
Concentrate the filtrate under reduced pressure
to yield (4-(aminomethyl)phenyl)methanol

5. Isolation hydrochloride as a white solid (2.01 g, 98%

yield). The product is often pure enough for

subsequent steps without further purification.[4]

General Purification by Recrystallization

For applications requiring high purity, the free base or its salt can be further purified by
recrystallization. The choice of solvent is critical and should be determined experimentally.

Table 3: General Protocol for Recrystallization
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Step

Procedure

1. Dissolution

Dissolve the crude product in a minimum
amount of a suitable hot solvent (e.g., ethanol,

methanol-water mixture, or ethyl acetate).

2. Decolorization

If colored impurities are present, a small amount
of activated carbon can be added to the hot

solution.

w

. Hot Filtration

Filter the hot solution to remove any insoluble

impurities and activated carbon.

4. Crystallization

Allow the filtrate to cool slowly to room
temperature, followed by further cooling in an

ice bath to maximize crystal formation.

5. Collection

Collect the crystals by vacuum filtration and

wash them with a small amount of cold solvent.

6. Drying

Dry the purified crystals under vacuum.

Logical Workflow for Synthesis and

Characterization

The following diagram illustrates the logical workflow for the synthesis and characterization of

(4-(Aminomethyl)phenyl)methanol hydrochloride.
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Caption: Synthesis and Characterization Workflow.

Applications in Drug Development and Research

(4-(Aminomethyl)phenyl)methanol serves as a critical building block in the synthesis of a
wide range of biologically active molecules. Its bifunctional nature allows for its incorporation
into scaffolds that can interact with various biological targets. For instance, it can be used in the
synthesis of novel analgesics and anti-inflammatory agents.[5] Furthermore, its ability to act as
a linker makes it a valuable component in the design of prodrugs and targeted drug delivery
systems. Researchers in medicinal chemistry can utilize this compound to explore new
chemical space and develop novel therapeutic agents.

Conclusion

This technical guide has provided a detailed overview of the synthesis, properties, and
handling of (4-(Aminomethyl)phenyl)methanol and its hydrochloride salt. While the absence
of a published crystal structure limits a definitive analysis of its solid-state packing, the provided
experimental protocols and discussion on its expected molecular interactions offer valuable
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insights for researchers. The versatility of this compound as a synthetic intermediate ensures
its continued importance in the fields of drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (4-aminomethyl-phenyl)-methanol AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

2. [4-(Aminomethyl)phenyllmethanol | CBH11NO | CID 6496943 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. (4-(Aminomethyl)phenyl)methanol hydrochloride | CBH12CINO | CID 46738133 -
PubChem [pubchem.ncbi.nlm.nih.gov]

4. (4-AMINOMETHYL-PHENYL)-METHANOL | 39895-56-2 [chemicalbook.com]

5. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [An In-depth Technical Guide to (4-
(Aminomethyl)phenyl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020502#crystal-structure-of-4-aminomethyl-phenyl-
methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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